Cas no 1698758-27-8 (cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol)

Cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol is a versatile chiral alcohol derivative featuring a cyclopentyl group and a substituted pyrazole ring. Its unique structure combines the steric and electronic properties of both the cyclopentyl moiety and the 1,5-dimethylpyrazole unit, making it valuable as a building block in organic synthesis and medicinal chemistry. The presence of the hydroxyl group provides a handle for further functionalization, while the pyrazole ring offers potential coordination sites for metal complexation. This compound exhibits enhanced stability due to the steric protection from the 1,5-dimethyl substitution on the pyrazole ring. Its rigid yet flexible structure makes it particularly useful for designing biologically active molecules or as a ligand in asymmetric catalysis. The cyclopentyl group contributes to increased lipophilicity, which can be advantageous in pharmaceutical applications requiring improved membrane permeability.
cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol structure
1698758-27-8 structure
Product Name:cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol
CAS No:1698758-27-8
MF:C11H18N2O
MW:194.273422718048
MDL:MFCD29762797
CID:5245657
PubChem ID:121553444
Update Time:2026-03-08

cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol
    • cyclopentyl-(1,5-dimethylpyrazol-3-yl)methanol
    • 1H-Pyrazole-3-methanol, α-cyclopentyl-1,5-dimethyl-
    • MDL: MFCD29762797
    • Inchi: 1S/C11H18N2O/c1-8-7-10(12-13(8)2)11(14)9-5-3-4-6-9/h7,9,11,14H,3-6H2,1-2H3
    • InChI Key: VMWMYTAGAIUUQP-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)N(C)N=1)C1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 192
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38

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Additional information on cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol

Exploring the Properties and Applications of Cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol (CAS No. 1698758-27-8)

In the realm of organic chemistry and pharmaceutical research, cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol (CAS No. 1698758-27-8) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclopentyl group with a 1,5-dimethyl-1H-pyrazol-3-yl moiety, offering a versatile scaffold for drug discovery and material science applications. Researchers are increasingly drawn to its potential as a building block for bioactive molecules, particularly in the development of novel therapeutic agents.

The growing demand for pyrazole derivatives in medicinal chemistry has put compounds like cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol in the spotlight. Recent studies suggest that such structures may play crucial roles in modulating biological pathways, with potential applications ranging from anti-inflammatory agents to central nervous system targets. The methanol functional group in this compound provides an excellent handle for further chemical modifications, making it particularly valuable for structure-activity relationship studies.

From a synthetic chemistry perspective, the preparation of CAS 1698758-27-8 involves carefully controlled reactions to ensure high purity and yield. The compound's stability under various conditions makes it suitable for diverse research applications. Many laboratories are investigating its potential as a chiral auxiliary or as a precursor for more complex molecular architectures. The presence of both cyclopentyl and pyrazole rings in the same molecule creates interesting electronic and steric properties that can influence molecular recognition processes.

In the context of current research trends, cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol aligns with several hot topics in chemical research. The pharmaceutical industry's ongoing search for novel heterocyclic compounds has increased interest in such structures. Additionally, the compound's potential application in materials science, particularly in the development of specialty polymers and liquid crystals, is being explored by several research groups worldwide.

The analytical characterization of CAS 1698758-27-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The growing availability of this compound from specialty chemical suppliers has facilitated its adoption in various research programs, particularly those focused on medicinal chemistry and drug discovery.

Looking at future prospects, cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol represents an exciting area for further investigation. Its unique combination of structural features suggests potential applications that researchers are only beginning to explore. As synthetic methodologies continue to advance, we can expect to see more derivatives based on this core structure being developed for specific applications in both life sciences and materials chemistry.

For researchers working with pyrazole-containing compounds, understanding the properties and reactivity of cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol is becoming increasingly important. The compound serves as an excellent example of how subtle structural modifications can lead to significant changes in physical and chemical properties. This makes it a valuable case study in graduate-level organic chemistry programs and industrial research training.

The commercial availability of CAS 1698758-27-8 has grown significantly in recent years, reflecting its rising importance in chemical research. Suppliers typically offer this compound in various quantities and purity grades to accommodate different research needs. Proper handling and storage recommendations should always be followed to maintain the compound's stability and ensure reproducible experimental results.

In conclusion, cyclopentyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol (CAS No. 1698758-27-8) represents a fascinating subject for both academic and industrial researchers. Its unique structural features, combined with its potential applications across multiple scientific disciplines, make it a compound worth watching as research in this area continues to evolve. The growing body of literature surrounding this and related compounds suggests we are only beginning to understand their full potential.

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